Cas no 1631-28-3 (1-(4-Methylphenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-Methylphenyl)-1H-pyrrole-2,5-dione
• CAS No: 1631-28-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00022581
• CID: 164568
• PubChem ID: 15399
• Update Time: 2025-04-19

1-(4-Methylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)-1H-pyrrole-2,5-dione
• 1-(4-Methylphenyl)-1H-pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,1-(4-methylphenyl)-
• N-(4-METHYLPHENYL)MALEIMIDE
• 1-p-Tolyl-pyrrole-2,5-dione
• IT 510
• Maleimide,N-p-Tolyl
• N-4-Tolylmaleimide
• n-p-tolyl-maleimid
• p-Tolylmaleimide
• AKOS B006714
• AKOS MSC-0013
• ASISCHEM S97813
• WLN: T5VNVJ BR D1
• ART-CHEM-BB B006714
• N-(P-TOLYL)MALEIMIDE
• N-p-Tolylmaleimide
• N,p-Tolylmaleimide
• SR-01000637832-1
• MFCD00022581
• AKOS000116623
• HMS1787F22
• N-(para-Tolyl)-maleimide
• A882645
• FS-1828
• UNII-LB7TXV3P6M
• EN300-03983
• CHEMBL578795
• 1H-Pyrrole-2,5-dione, 1-(4-methylphenyl)-
• NSC148146
• 5-21-10-00016 (Beilstein Handbook Reference)
• NSC-148146
• BRN 0131320
• NSC-13691
• FT-0605752
• DTXSID10167512
• LB7TXV3P6M
• Z56753962
• pTolylmaleimide
• PD135125
• 25989-85-9
• F73726
• 1-(4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• Cyto8D6
• 1631-28-3
• 1-(4-methylphenyl)pyrrole-2,5-dione
• 1-p-tolyl-1H-pyrrole-2,5-dione
• LOQ
• 1-(4-Methylphenyl)maleimide
• 1H-Pyrrole-2, 1-(4-methylphenyl)-
• CCG-48277
• N-(p-Methylphenyl)maleimide
• 1-(4-Methylphenyl)-1{H}-pyrrole-2,5-dione; 1-(p-tolyl)-1H-pyrrole-2,5-dione
• p Tolylmaleimide
• AI3-32933
• BDBM50300315
• CS-0106816
• SCHEMBL140025
• NSC13691
• N-(1-METHYLPHENYL)MALEIMIDE
• MALEIMIDE, N-p-TOLYL-
• NSC 13691
• STK257434
• ALBB-017479
• DB-043545
• GLXC-15142
• 1-(4-Methylphenyl)-1{H}-pyrrole-2,5-dione

• MDL： MFCD00022581
• Inchi： 1S/C11H9NO2/c1-8-2-4-9(5-3-8)12-10(13)6-7-11(12)14/h2-7H,1H3
• InChI Key： KCFXNGDHQPMIAQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4

Experimental Properties

• Density: 1.277
• Melting Point: 151-153 °CEnamineEN300-03983
• Boiling Point: 333.2°Cat760mmHg
• Flash Point: 154.2°C
• Refractive Index: 1.615
• PSA: 37.38000
• LogP: 1.48940
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Methylphenyl)-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines